Cas no 732996-21-3 (4-(piperidine-1-carbonyl)-2-(pyridin-4-yl)quinoline)

• Product Name: 4-(piperidine-1-carbonyl)-2-(pyridin-4-yl)quinoline
• CAS No: 732996-21-3
• MF: C₁₆H₁₀N₂O₂F₂
• MW: 300.26
• CID: 4474161
• PubChem ID: 758155
• Update Time: 2025-05-24

4-(piperidine-1-carbonyl)-2-(pyridin-4-yl)quinoline Chemical and Physical Properties

Names and Identifiers

• 4-(piperidine-1-carbonyl)-2-(pyridin-4-yl)quinoline

Additional information on 4-(piperidine-1-carbonyl)-2-(pyridin-4-yl)quinoline

Introduction to 4-(piperidine-1-carbonyl)-2-(pyridin-4-yl)quinoline (CAS No. 732996-21-3)

4-(piperidine-1-carbonyl)-2-(pyridin-4-yl)quinoline, with the CAS number 732996-21-3, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a member of the quinoline family, which is known for its diverse biological activities and therapeutic potential. The unique structure of 4-(piperidine-1-carbonyl)-2-(pyridin-4-yl)quinoline combines a quinoline core with a piperidine carbonyl and a pyridine substituent, making it an intriguing candidate for various pharmacological studies.

The chemical structure of 4-(piperidine-1-carbonyl)-2-(pyridin-4-yl)quinoline is characterized by its aromatic quinoline ring, which is fused to a benzene ring, and the presence of a piperidine carbonyl group and a pyridine moiety. These structural features contribute to its stability and reactivity, making it suitable for a wide range of applications in drug discovery and development. The piperidine carbonyl group, in particular, is known for its ability to form hydrogen bonds and interact with biological targets, enhancing the compound's binding affinity and selectivity.

Recent studies have highlighted the potential of 4-(piperidine-1-carbonyl)-2-(pyridin-4-yl)quinoline in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Research has shown that this compound can modulate the activity of key enzymes involved in the pathogenesis of these conditions, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BChE). By inhibiting these enzymes, 4-(piperidine-1-carbonyl)-2-(pyridin-4-yl)quinoline may help to improve cognitive function and reduce neuroinflammation.

In addition to its potential in neurodegenerative diseases, 4-(piperidine-1-carbonyl)-2-(pyridin-4-yl)quinoline has also shown promise in cancer research. Studies have demonstrated that this compound can inhibit the growth of various cancer cell lines by targeting multiple signaling pathways involved in cell proliferation and survival. For example, it has been shown to inhibit the activation of the PI3K/Akt/mTOR pathway, which is frequently dysregulated in many types of cancer. This makes 4-(piperidine-1-carbonyl)-2-(pyridin-4-yl)quinoline a potential lead compound for the development of novel anticancer drugs.

The pharmacokinetic properties of 4-(piperidine-1-carbonyl)-2-(pyridin-4-yl)quinoline have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its effectiveness as a therapeutic agent. Its high oral bioavailability and low toxicity profile make it an attractive candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-(piperidine-1-carbonyl)-2-(pyridin-4-yl)quinoline in various disease models. Preliminary results from phase I trials have shown that this compound is well-tolerated by patients and exhibits promising therapeutic effects. These findings have paved the way for more advanced clinical trials to further investigate its potential as a treatment option.

In conclusion, 4-(piperidine-1-carbonyl)-2-(pyridin-4-yl)quinoline (CAS No. 732996-21-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for the development of new therapies for neurodegenerative diseases and cancer. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential, contributing to advancements in drug discovery and patient care.